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Compound of Interest

Compound Name: C19H20FN3O6

Cat. No.: B15174627 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals experiencing

solubility issues with Linezolid (C19H20FN3O6).

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of Linezolid?

Linezolid is a white to off-white crystalline powder.[1] Its solubility is moderate in aqueous

solutions and varies significantly in organic solvents. It is crucial to select the appropriate

solvent system based on the experimental requirements.

Q2: I am having trouble dissolving Linezolid in water. What is its maximum aqueous solubility?

Linezolid is described as moderately water-soluble, with a maximum solubility of approximately

3 mg/mL.[2][3][4] Reports of difficulty in dissolving the compound, even at this concentration,

are not uncommon.[3][4] For aqueous solutions, preparing a stock in an organic solvent first is

often recommended.

Q3: My Linezolid solution is cloudy or has precipitated after dilution in a buffer. What could be

the cause?

Precipitation upon dilution into aqueous buffers is a common issue, especially if the final

concentration is near or above the aqueous solubility limit. The solubility in phosphate-buffered
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saline (PBS) at pH 7.2 is significantly lower, at approximately 0.1 mg/mL.[5] Ensure the residual

amount of the initial organic solvent is minimal, as it can have physiological effects in biological

assays.[5]

Q4: How do pH and temperature affect Linezolid's stability in solution?

Linezolid's stability is highly dependent on both pH and temperature.

pH: The compound is least stable in alkaline (high pH) conditions, where it degrades via first-

order kinetics.[3][6] The amide group in its structure is susceptible to hydrolysis, particularly

in basic environments.[4] Acidic conditions can also lead to degradation, primarily through

the cleavage of the acetyl moiety.[7]

Temperature: Stability decreases at elevated temperatures.[3][6] Storing solutions at

appropriate temperatures is critical to prevent degradation.

Q5: Are there any other factors that can affect the stability of Linezolid solutions?

Yes, Linezolid is also sensitive to light and oxidation.[4] Forced degradation studies show it is

susceptible to photodegradation and can form an amine oxide under oxidative stress.[4][7] It is

recommended to protect Linezolid solutions from light.

Q6: How long can I store Linezolid solutions?

For aqueous solutions, it is not recommended to store them for more than one day.[5] In

common intravenous fluids like 0.9% sodium chloride or 5% glucose, Linezolid (at 2.0 mg/mL)

has been shown to be stable for up to 34 days at 25°C.[3][6] For long-term storage, stock

solutions in anhydrous organic solvents like DMSO should be stored at -20°C or -80°C.[5][8]

Solubility Data
The following tables summarize the solubility of Linezolid in various solvents.

Table 1: Solubility in Common Solvents
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Solvent
Approximate Solubility
(mg/mL)

Reference

Water ~3 [2][3][4]

PBS (pH 7.2) ~0.1 [5]

Dimethylformamide (DMF) ~30 [5]

Dimethyl sulfoxide (DMSO) ~20 - 68 [5][9]

Ethanol ~1 - 8 [5][9]

Methanol Highly Soluble* [1]

Ethyl Acetate Practically Insoluble [1]

*Note: While one source describes Linezolid as "highly soluble" in methanol, quantitative data

is variable. It is best to test solubility for your specific lot and experimental conditions.[1]

Troubleshooting Guides
Issue 1: Difficulty Dissolving Linezolid Powder
If you are unable to dissolve Linezolid, follow this workflow:
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Start: Linezolid powder
does not dissolve

Is the solvent aqueous
(e.g., water, buffer)?

Concentration > 3 mg/mL?

Yes

Is the solvent organic
(e.g., DMSO, Ethanol)?

No

Use an organic solvent
(DMSO, DMF) to prepare

a concentrated stock solution.

No
Solution is above

solubility limit.
Reduce concentration.

Yes

Problem Solved

Gently warm the solution
(e.g., to 37°C) and/or sonicate.

Yes

Still not dissolved?

No Consider a different solvent
(e.g., DMF for higher solubility).

Yes
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Factors Affecting Linezolid Stability Environmental Conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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